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Compound of Interest

Compound Name: 5-Methyl-2-phenylhex-2-enal

Cat. No.: B7823456 Get Quote

5-Methyl-2-phenylhex-2-enal: A Technical Guide
CAS Number: 21834-92-4

Synonyms: Cocal, Cocoa Hexenal, 2-Phenyl-5-methyl-2-hexenal, 5-Methyl-2-phenyl-2-hexenal

(natural), alpha-(3-methylbutylidene)benzeneacetaldehyde.[1][2][3][4][5]

This technical guide provides an in-depth overview of 5-Methyl-2-phenylhex-2-enal, a
significant aroma compound utilized in the flavor and fragrance industries. The document

details its chemical and physical properties, synthesis, toxicological data, and known biological

activities, tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
5-Methyl-2-phenylhex-2-enal is a colorless to pale yellow liquid known for its characteristic

sweet, chocolate-like aroma.[1][3][6] Its key physicochemical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₁₃H₁₆O [1][3][7][8]

Molecular Weight 188.27 g/mol [2][3][7][9]

Appearance
Colorless to pale yellow clear

liquid
[1][3][6]

Odor
Sweet, chocolate, cocoa,

green, aldehydic
[2][6]

Density 0.973 g/mL at 25 °C [2]

Boiling Point 290 °C [7]

Flash Point 113 °C (closed cup) [2][7]

Solubility
Insoluble in water; Soluble in

organic solvents
[6]

Refractive Index n20/D 1.5310 - 1.5360 [6]

Synthesis
The primary method for the synthesis of 5-Methyl-2-phenylhex-2-enal is through a base-

catalyzed aldol condensation reaction.[9] This reaction involves the condensation of an

enolate-forming aldehyde with another aldehyde that cannot form an enolate.

A logical workflow for the synthesis is presented below.
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Caption: Workflow for the synthesis of 5-Methyl-2-phenylhex-2-enal.

Experimental Protocol: Synthesis via Aldol
Condensation
The following protocol is a representative example of the synthesis of 5-Methyl-2-phenylhex-
2-enal based on the principles of aldol condensation.

Reaction Setup: In a reaction vessel equipped with a stirrer and a dropping funnel, a solution

of a base catalyst (e.g., sodium hydroxide in ethanol) is prepared.

Addition of Reactants: A mixture of phenylacetaldehyde and isovaleraldehyde is added

dropwise to the catalyst solution at a controlled temperature to manage the exothermic
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reaction.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the

consumption of the starting materials.

Workup: Upon completion, the reaction mixture is quenched, typically by neutralization with a

dilute acid. The organic layer is then separated from the aqueous layer. The organic phase is

washed with brine and dried over an anhydrous salt like magnesium sulfate.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield 5-Methyl-2-phenylhex-2-enal.

Biological Activity and Toxicological Profile
Antifungal Activity
5-Methyl-2-phenylhex-2-enal has been reported to exhibit antifungal properties.[7] The

proposed mechanisms of action include the inhibition of crucial biosynthetic pathways in fungi.

It is suggested to inhibit the synthesis of fatty acids and sterols, which are essential

components of the fungal cell membrane.[7] Furthermore, it has been reported to inhibit the

activity of both DNA and RNA polymerase, thereby disrupting fungal cell replication and protein

synthesis.[7]

The proposed antifungal mechanism is illustrated in the diagram below.
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Caption: Proposed antifungal mechanism of 5-Methyl-2-phenylhex-2-enal.

Antioxidant and Anti-inflammatory Properties
While some sources suggest that 5-Methyl-2-phenylhex-2-enal may possess antioxidant and

anti-inflammatory properties, specific studies detailing the mechanisms, such as the modulation

of NF-κB or Nrf2 pathways, are not extensively documented in the current literature. This

remains an area for future research.

Toxicological Evaluation
A 90-day subchronic oral toxicity study was conducted on 5-Methyl-2-phenylhex-2-enal in
F344 rats. The key parameters and findings of this study are summarized below.
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Parameter Details

Study Type 90-day repeated dose oral toxicity

Guideline Based on OECD Guideline 408

Species F344 rats

Administration Oral gavage

Dose Levels 0, 8, 24, and 70 mg/kg body weight/day

Key Findings

No treatment-related mortality or clinical signs

observed. Some minor changes in monocyte

counts in females and organ weights at the

highest dose were not considered toxicologically

significant as they were not accompanied by

histopathological changes.

NOAEL 70 mg/kg body weight/day (highest dose tested)

Experimental Protocol: 90-Day Oral Toxicity Study
(OECD 408)
The following is a generalized protocol for a 90-day oral toxicity study as would be conducted

under OECD Guideline 408.

Test Animals: Young, healthy adult rodents (preferably rats) are acclimatized to laboratory

conditions. Animals are randomly assigned to control and treatment groups (typically at least

10 males and 10 females per group).

Dose Administration: The test substance is administered orally (by gavage, in diet, or in

drinking water) daily for 90 days. At least three dose levels are used, with the highest dose

inducing toxic effects but not death or severe suffering. A control group receives the vehicle

only.

Observations:

Daily: Clinical signs of toxicity and mortality.
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Weekly: Detailed clinical observations, body weight, and food/water consumption.

At termination: Hematology and clinical biochemistry analyses are performed.

Pathology: All animals (including those that die during the study) undergo a full necropsy.

Organs are weighed, and tissues from the control and high-dose groups are examined

histopathologically.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a suitable method for the analysis of 5-
Methyl-2-phenylhex-2-enal.

Experimental Protocol: HPLC Analysis
The following is a representative HPLC method for the separation of 5-Methyl-2-phenylhex-2-
enal.

Column: Newcrom R1 reverse-phase (RP) column.[1]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[1] For Mass

Spectrometry (MS) compatible applications, formic acid can be used in place of phosphoric

acid.[1]

Detection: UV detection is a common method for chromophore-containing compounds like 5-
Methyl-2-phenylhex-2-enal.

Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile

phase, and filtered before injection.

Applications
The primary application of 5-Methyl-2-phenylhex-2-enal is in the food and fragrance

industries.

Flavoring Agent: It is used to impart cocoa and chocolate flavors in various food products.[3]

[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://sielc.com/5-methyl-2-phenyl-2-hexenal
https://sielc.com/5-methyl-2-phenyl-2-hexenal
https://sielc.com/5-methyl-2-phenyl-2-hexenal
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.benchchem.com/product/b7823456?utm_src=pdf-body
https://www.oecd.org/en/publications/2018/06/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_g1gh2931.html
https://www.oecd.org/en/publications/test-no-408-repeated-dose-90-day-oral-toxicity-study-in-rodents_9789264070707-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Component: Its sweet, chocolate-like aroma makes it a valuable ingredient in

perfumes and cosmetics.[1][9]

Chemical Intermediate: It serves as a precursor in the synthesis of other organic

compounds, including potential pharmaceutical agents.[4][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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